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Compound of Interest

Compound Name: ML 10302 hydrochloride

Cat. No.: B609118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ML10302 hydrochloride, a potent and
selective 5-hydroxytryptamine 4 (5-HT4) receptor partial agonist. This document consolidates
essential information on its procurement, biochemical properties, and key experimental
applications, designed to support professionals in neuroscience and gastrointestinal research.

Sourcing and Procurement of ML10302
Hydrochloride

ML10302 hydrochloride is available from several reputable suppliers of research-grade
biochemicals. When purchasing, it is crucial to obtain a certificate of analysis to verify the purity
and identity of the compound.

Table 1: Prominent Suppliers of ML10302 Hydrochloride
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Supplier Purity Specification
MedChemExpress 98.95%

Tocris Bioscience =99% (HPLC)

Cayman Chemical >98%

Selleck Chemicals >98%

APEXBIO >98%

BioCrick >98%

MOLNOVA >98% (HPLC)[1]
Amsbio Information not available
Immunomart Information not available

Physicochemical and Pharmacological Properties

ML10302 hydrochloride is characterized by its high affinity and selectivity for the 5-HT4
receptor. This section summarizes its key quantitative data.

Table 2: Physicochemical and Pharmacological Data for ML10302 Hydrochloride
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Property Value Reference

4-Amino-5-chloro-2-

) methoxybenzoic acid 2-(1-
Chemical Name o
piperidinyl)ethyl ester

hydrochloride
CAS Number 186826-17-5 [1]
Molecular Formula C15H21CIN203 - HCI
Molecular Weight 349.25 g/mol [1]
ECso (5-HT4 Receptor) 4 nM [1][2]13]
Ki (5-HT4 Receptor) 1.07 nM [L11[31[41[5]
Ki (5-HT3 Receptor) 730 nM / 782 nM [1114]
Purity >98% to =99% (by HPLC) [1]
Solubility Soluble in DMSO (10 mM) [6]

Mechanism of Action: 5-HT4 Receptor Signaling

ML10302 hydrochloride exerts its effects by activating 5-HT4 receptors, which are G-protein
coupled receptors (GPCRs). The primary signaling pathway involves the activation of adenylyl
cyclase, leading to an increase in intracellular cyclic AMP (CAMP) levels. This, in turn, activates
Protein Kinase A (PKA), which can phosphorylate various downstream targets, including the
CAMP response element-binding protein (CREB), influencing gene transcription and cellular
function.[7] In some neuronal contexts, 5-HT4 receptor activation can also engage the Src
tyrosine kinase and the extracellular signal-regulated kinase (ERK) pathway, independent of G-
protein signaling.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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purchasing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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